5-methyl-7-phenethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

Specification

• Molecular Formula: C17H15N5O
• Molecular Weight: 305.33 g/mol
• IUPAC Name: 8-methyl-11-(2-phenylethyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• Standard InChI: InChI=1S/C17H15N5O/c1-12-15-14(22-17(20-12)18-11-19-22)8-10-21(16(15)23)9-7-13-5-3-2-4-6-13/h2-6,8,10-11H,7,9H2,1H3
• Standard InChI Key: MJSUKRWBYPPYFY-UHFFFAOYSA-N
• SMILES: CC1=NC2=NC=NN2C3=C1C(=O)N(C=C3)CCC4=CC=CC=C4
• Canonical SMILES: CC1=NC2=NC=NN2C3=C1C(=O)N(C=C3)CCC4=CC=CC=C4

Introduction

5-Methyl-7-phenethylpyrido[3,4-e]124triazolo[1,5-a]pyrimidin-6(7H)-one is a complex organic compound with a molecular formula of C17H15N5O and a molecular weight of 305.33 g/mol. This compound belongs to the class of pyrido[3,4-e]triazolo[1,5-a]pyrimidines, which are known for their diverse biological activities, including potential applications in pharmaceuticals.

Synthesis and Preparation

The synthesis of 5-Methyl-7-phenethylpyrido[3,4-e]triazolo[1,5-a]pyrimidin-6(7H)-one typically involves multi-step reactions starting from appropriate precursors. Although specific synthesis details for this compound are not widely documented, similar compounds in the pyrido[3,4-e]triazolo[1,5-a]pyrimidine class often require careful selection of starting materials and reaction conditions to achieve the desired structure.

Research Findings and Future Directions

Given the lack of extensive research specifically on 5-Methyl-7-phenethylpyrido[3,4-e]triazolo[1,5-a]pyrimidin-6(7H)-one, future studies should focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. This could involve exploring its potential as a lead compound for drug development, particularly in areas where similar compounds have shown efficacy.